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Compound of Interest

Compound Name: Tricyclodecenyl propionate

Cat. No.: B097855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of

tricyclodecenyl propionate as a reference standard in analytical chemistry, particularly within

the fragrance, cosmetic, and consumer product industries. While primarily known as a

fragrance ingredient, its stable chemical nature and distinct chromatographic behavior make it

a suitable candidate for a reference material in quality control and research applications.

Introduction
Tricyclodecenyl propionate (CAS 17511-60-3) is a synthetic ester recognized for its

characteristic woody, fruity, and floral aroma.[1][2] It is a common component in a wide array of

consumer products, including perfumes, lotions, and detergents.[1][3] In the context of

analytical chemistry, a standard is a substance of known purity and concentration used to

calibrate instruments and quantify the amount of a substance in an unknown sample. Given its

high purity when synthesized for fragrance applications and its stability, tricyclodecenyl
propionate can be effectively utilized as a standard for chromatographic analyses.

Key Applications:

Quality Control of Fragrance Formulations: To ensure batch-to-batch consistency and

adherence to formulation specifications.
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Stability Studies: As a marker to assess the degradation of fragrance ingredients under

various storage conditions.

Competitive Analysis: To identify and quantify the presence of tricyclodecenyl propionate
in competitor products.

Research and Development: In the development of new fragrance formulations and delivery

systems.

Physicochemical Properties
A summary of the key physicochemical properties of tricyclodecenyl propionate is presented

in Table 1. These properties are essential for developing analytical methods, particularly for gas

chromatography (GC) and high-performance liquid chromatography (HPLC).

Property Value Reference

Molecular Formula C₁₃H₁₈O₂ [3][4]

Molecular Weight 206.28 g/mol [3][4]

Appearance
Clear, colorless to pale yellow

liquid
[3]

Odor
Fruity, herbal, woody, jasmine,

oily, basil
[5][6]

Boiling Point 242 - 244 °C [3]

Density 1.05 g/cm³ (Lit.) [3]

Refractive Index n20/D 1.490 - 1.493 [3]

Purity (by GC) 97 - 100% [3]

Experimental Protocols
The following protocols describe the use of tricyclodecenyl propionate as an external and

internal standard for quantitative analysis using gas chromatography-mass spectrometry (GC-
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MS), a common technique for analyzing volatile and semi-volatile compounds in fragrance and

cosmetic products.

Objective: To prepare accurate concentrations of tricyclodecenyl propionate for calibration.

Materials:

Tricyclodecenyl propionate (analytical standard grade, >99% purity)

Solvent: Hexane or Ethyl Acetate (HPLC or GC grade)

Volumetric flasks (Class A)

Analytical balance

Protocol:

Primary Stock Solution (1000 µg/mL):

Accurately weigh 10 mg of tricyclodecenyl propionate using an analytical balance.

Quantitatively transfer the weighed compound into a 10 mL volumetric flask.

Dissolve the compound in a small amount of the chosen solvent.

Bring the volume up to the mark with the solvent.

Stopper the flask and invert several times to ensure homogeneity.

Working Standard Solutions:

Perform serial dilutions of the primary stock solution to prepare a series of working

standards with concentrations ranging from 1 µg/mL to 100 µg/mL. For example, to

prepare a 100 µg/mL standard, transfer 1 mL of the primary stock solution into a 10 mL

volumetric flask and dilute to the mark with the solvent.

Objective: To quantify tricyclodecenyl propionate in a sample matrix.

Instrumentation and Conditions:
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Gas Chromatograph: Agilent 7890B or equivalent

Mass Spectrometer: Agilent 5977A or equivalent

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Hold: 5 minutes at 280 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Injection Volume: 1 µL (splitless mode)

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: 40-450 amu

Protocol:

Calibration Curve:

Inject each working standard solution into the GC-MS system.

Record the peak area of the characteristic ion for tricyclodecenyl propionate.

Plot a calibration curve of peak area versus concentration.

Sample Preparation:
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Accurately weigh a known amount of the sample (e.g., perfume, lotion).

Extract the fragrance components using a suitable solvent (e.g., hexane, ethyl acetate)

and a known volume.

Filter the extract if necessary.

Sample Analysis:

Inject the prepared sample solution into the GC-MS system.

Identify the tricyclodecenyl propionate peak based on its retention time and mass

spectrum.

Record the peak area.

Quantification:

Determine the concentration of tricyclodecenyl propionate in the sample by interpolating

its peak area on the calibration curve.

Calculate the final concentration in the original sample, taking into account the initial

sample weight and extraction volume.

For improved accuracy, especially when sample loss during preparation is a concern,

tricyclodecenyl propionate can be used as an internal standard if it is not naturally present in

the sample. In this case, a known amount of tricyclodecenyl propionate is added to all

standards and samples before any preparation steps. The ratio of the analyte peak area to the

internal standard peak area is then used for quantification.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the quantitative analysis of a target

analyte in a fragrance product using tricyclodecenyl propionate as an external standard.
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Caption: Workflow for quantitative analysis using an external standard.
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Safety and Handling
Tricyclodecenyl propionate is classified as causing serious eye irritation and being toxic to

aquatic life with long-lasting effects.[4] It is essential to handle this compound in a well-

ventilated area, wearing appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat. For detailed safety information, refer to the material safety data

sheet (MSDS).

Conclusion
Tricyclodecenyl propionate, while primarily a fragrance ingredient, possesses the necessary

characteristics to serve as a reliable analytical standard for quality control and research in the

fragrance and cosmetics industries. Its use in standardized protocols, such as the GC-MS

method described, can contribute to improved product quality, consistency, and regulatory

compliance. The provided protocols and workflow offer a foundation for laboratories to develop

and validate their own analytical methods using tricyclodecenyl propionate as a reference

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b097855#tricyclodecenyl-propionate-as-
a-standard-in-analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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